(2S)-2-methyl-4-[(2R,13R)-2,8,9,13-tetrahydroxy-13-[5-[(1R)-1-hydroxytridecyl]oxolan-2-yl]tridecyl]-2H-furan-5-one

• CAS RN: 205303-64-6
• Molecular Formula: C35H64O8
• Molecular Weight: 612.9 g/mol
• IUPAC Name: (2S)-2-methyl-4-[(2R,13R)-2,8,9,13-tetrahydroxy-13-[5-[(1R)-1-hydroxytridecyl]oxolan-2-yl]tridecyl]-2H-furan-5-one
• InChI: InChI=1S/C35H64O8/c1-3-4-5-6-7-8-9-10-11-14-19-31(39)33-22-23-34(43-33)32(40)21-16-20-30(38)29(37)18-15-12-13-17-28(36)25-27-24-26(2)42-35(27)41/h24,26,28-34,36-40H,3-23,25H2,1-2H3/t26-,28+,29?,30?,31+,32+,33?,34?/m0/s1
• InChI Key: LPDLLEWSLYZCOC-QCOIHMLWSA-N
• Isomeric SMILES: CCCCCCCCCCCC[C@H](C1CCC(O1)[C@@H](CCCC(C(CCCCC[C@H](CC2=C[C@@H](OC2=O)C)O)O)O)O)O
• SMILES: CCCCCCCCCCCCC(C1CCC(O1)C(CCCC(C(CCCCCC(CC2=CC(OC2=O)C)O)O)O)O)O
• synonyms: annomuricin E

Description

(2S)-2-methyl-4-[(2R,13R)-2,8,9,13-tetrahydroxy-13-[5-[(1R)-1-hydroxytridecyl]oxolan-2-yl]tridecyl]-2H-furan-5-one is a natural product found in Annona muricata with data available.

Scientific Research Applications

Synthesis and Chemical Properties

• Non-iterative Asymmetric Synthesis of Polyketide Spiroketals : Research has shown that certain furan derivatives can be synthesized with high stereo- and enantioselectivity. These compounds have potential applications in medicinal chemistry, particularly in the synthesis of spiroketals, which are a key structural feature in many bioactive natural products (Meilert, Pettit, & Vogel, 2004).

Biological and Pharmacological Activities

• Novel Antioxidant Agents : A study focusing on molecular combinations of antioxidants like ascorbic acid and alpha-tocopherol analogues found that furan derivatives exhibit potent antioxidant effects. These findings highlight the potential therapeutic applications of these compounds in conditions involving free radical damage (Manfredini et al., 2000).

• Cytotoxicity in Cancer Cell Lines : Research involving Annonaceous acetogenins, which include certain furan derivatives, has demonstrated selective cytotoxicity against human cancer cell lines. This suggests the potential use of these compounds in developing anti-cancer therapies (Rieser et al., 1993).

Food Chemistry and Maillard Reaction

• Role in Maillard Reaction : A study on the Maillard reaction, which is crucial in food chemistry, indicated the significance of certain furan derivatives in the formation of colored compounds. This research aids in understanding the chemical processes involved in food preparation and preservation (Hofmann, 2000).